Cas no 2096988-66-6 ((1R,3s,5S,7r)-7-hydroxybicyclo3.3.1nonane-3-carboxylic acid)
(1R,3s,5S,7r)-7-hydroxybicyclo3.3.1nonane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1S,5R)-7-Hydroxybicyclo[3.3.1]nonane-3-carboxylic acid
- 2096988-66-6
- SCHEMBL962777
- SCHEMBL15466223
- SCHEMBL1154497
- (1R,3s,5S,7r)-7-hydroxybicyclo[3.3.1]nonane-3-carboxylic acid
- EN300-26571298
- Z4338314093
- SCHEMBL962778
- (1R,3s,5S,7r)-7-hydroxybicyclo3.3.1nonane-3-carboxylic acid
-
- MDL: MFCD32662719
- Inchi: 1S/C10H16O3/c11-9-4-6-1-7(5-9)3-8(2-6)10(12)13/h6-9,11H,1-5H2,(H,12,13)/t6-,7+,8?,9?
- InChI Key: TZVSMPPJRSCITQ-QPIHLSAKSA-N
- SMILES: OC1C[C@H]2CC(C(=O)O)C[C@@H](C1)C2
Computed Properties
- Exact Mass: 184.109944368g/mol
- Monoisotopic Mass: 184.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 57.5Ų
(1R,3s,5S,7r)-7-hydroxybicyclo3.3.1nonane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26571298-1g |
(1R,3s,5S,7r)-7-hydroxybicyclo[3.3.1]nonane-3-carboxylic acid |
2096988-66-6 | 95% | 1g |
$914.0 | 2023-11-13 | |
| Enamine | EN300-26571298-5g |
(1R,3s,5S,7r)-7-hydroxybicyclo[3.3.1]nonane-3-carboxylic acid |
2096988-66-6 | 95% | 5g |
$2650.0 | 2023-11-13 | |
| Enamine | EN300-26571298-10g |
(1R,3s,5S,7r)-7-hydroxybicyclo[3.3.1]nonane-3-carboxylic acid |
2096988-66-6 | 95% | 10g |
$3929.0 | 2023-11-13 | |
| Enamine | EN300-26571298-0.05g |
(1R,3s,5S,7r)-7-hydroxybicyclo[3.3.1]nonane-3-carboxylic acid |
2096988-66-6 | 95% | 0.05g |
$212.0 | 2023-11-13 | |
| Enamine | EN300-26571298-0.1g |
(1R,3s,5S,7r)-7-hydroxybicyclo[3.3.1]nonane-3-carboxylic acid |
2096988-66-6 | 95% | 0.1g |
$317.0 | 2023-11-13 | |
| Enamine | EN300-26571298-0.25g |
(1R,3s,5S,7r)-7-hydroxybicyclo[3.3.1]nonane-3-carboxylic acid |
2096988-66-6 | 95% | 0.25g |
$452.0 | 2023-11-13 | |
| Enamine | EN300-26571298-0.5g |
(1R,3s,5S,7r)-7-hydroxybicyclo[3.3.1]nonane-3-carboxylic acid |
2096988-66-6 | 95% | 0.5g |
$713.0 | 2023-11-13 | |
| Enamine | EN300-26571298-1.0g |
(1R,3s,5S,7r)-7-hydroxybicyclo[3.3.1]nonane-3-carboxylic acid |
2096988-66-6 | 95% | 1g |
$914.0 | 2023-05-31 | |
| Enamine | EN300-26571298-2.5g |
(1R,3s,5S,7r)-7-hydroxybicyclo[3.3.1]nonane-3-carboxylic acid |
2096988-66-6 | 95% | 2.5g |
$1791.0 | 2023-11-13 | |
| Enamine | EN300-26571298-5.0g |
(1R,3s,5S,7r)-7-hydroxybicyclo[3.3.1]nonane-3-carboxylic acid |
2096988-66-6 | 95% | 5g |
$2650.0 | 2023-05-31 |
(1R,3s,5S,7r)-7-hydroxybicyclo3.3.1nonane-3-carboxylic acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on (1R,3s,5S,7r)-7-hydroxybicyclo3.3.1nonane-3-carboxylic acid
Comprehensive Guide to (1R,3s,5S,7r)-7-hydroxybicyclo[3.3.1]nonane-3-carboxylic acid (CAS No. 2096988-66-6)
(1R,3s,5S,7r)-7-hydroxybicyclo[3.3.1]nonane-3-carboxylic acid (CAS No. 2096988-66-6) is a bicyclic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclo[3.3.1]nonane scaffold and carboxylic acid functional group, serves as a valuable intermediate in the synthesis of complex molecules. Its structural features make it particularly interesting for applications in drug discovery and development, where it is often utilized to enhance the pharmacokinetic properties of potential therapeutics.
The hydroxybicyclo[3.3.1]nonane core of this compound is a rigid framework that can impart conformational stability to molecules, a property highly sought after in the design of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its potential in addressing challenges related to drug solubility, bioavailability, and metabolic stability. Recent studies have highlighted its role in the development of novel anti-inflammatory agents and neuroprotective compounds, aligning with current trends in targeting chronic diseases and neurodegenerative disorders.
One of the most intriguing aspects of (1R,3s,5S,7r)-7-hydroxybicyclo[3.3.1]nonane-3-carboxylic acid is its stereochemistry. The specific (1R,3s,5S,7r) configuration ensures that the molecule interacts selectively with biological targets, minimizing off-target effects. This precision is crucial in modern drug design, where enantiopure compounds are preferred to reduce side effects and improve efficacy. The compound's carboxylic acid moiety further enhances its versatility, allowing for easy derivatization and conjugation with other pharmacophores.
In the context of green chemistry and sustainable synthesis, (1R,3s,5S,7r)-7-hydroxybicyclo[3.3.1]nonane-3-carboxylic acid has been the subject of innovative catalytic methods. Researchers are developing eco-friendly protocols to synthesize this compound with high yield and minimal environmental impact. These advancements are particularly relevant given the growing emphasis on reducing the carbon footprint of pharmaceutical manufacturing processes.
The compound's potential extends beyond pharmaceuticals. In material science, its rigid bicyclic structure is being investigated for the development of novel polymeric materials with enhanced mechanical properties. Additionally, its ability to form stable complexes with metal ions makes it a candidate for applications in catalysis and chelation therapy. These interdisciplinary applications highlight the versatility of (1R,3s,5S,7r)-7-hydroxybicyclo[3.3.1]nonane-3-carboxylic acid across multiple scientific domains.
From a market perspective, the demand for (1R,3s,5S,7r)-7-hydroxybicyclo[3.3.1]nonane-3-carboxylic acid is expected to grow, driven by its expanding applications in drug discovery and material science. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of research institutions and pharmaceutical companies. The compound's CAS No. 2096988-66-6 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.
For researchers and industry professionals, understanding the synthesis, properties, and applications of (1R,3s,5S,7r)-7-hydroxybicyclo[3.3.1]nonane-3-carboxylic acid is essential. Its role in advancing precision medicine and sustainable chemistry positions it as a compound of significant scientific and commercial interest. As exploration of its potential continues, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.
2096988-66-6 ((1R,3s,5S,7r)-7-hydroxybicyclo3.3.1nonane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)